Cas no 2137518-93-3 (tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 2137518-93-3
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5750391
• PubChem ID: 165494904
• Update Time: 2025-06-08

tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2137518-93-3
• tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate
• EN300-1141510

• Inchi： 1S/C13H22N4O2/c1-8(10(14)12(18)19-13(2,3)4)17-7-15-11(16-17)9-5-6-9/h7-10H,5-6,14H2,1-4H3
• InChI Key： RJTXTGWQFCJYMC-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)N1C=NC(C2CC2)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate

Professional Introduction to Tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 2137518-93-3)

Tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate, a compound with the chemical identifier CAS No. 2137518-93-3, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an amino group and a triazolyl moiety, makes it a versatile intermediate for the synthesis of more complex molecules.

The synthesis of tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate involves a series of well-designed chemical transformations that highlight the precision and innovation inherent in modern synthetic methodologies. The tert-butyl group provides stability and lipophilicity, which are crucial for the absorption and efficacy of pharmaceutical compounds. Meanwhile, the amino group and the cyclopropyl-substituted triazol ring contribute to the compound's reactivity and potential biological activity.

Recent research in the field of medicinal chemistry has demonstrated that compounds incorporating triazolyl moieties often exhibit enhanced binding affinity to biological targets. This is particularly relevant in the development of small-molecule inhibitors and activators for therapeutic applications. The specific arrangement of atoms in tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate suggests that it may serve as a valuable scaffold for designing novel pharmacophores.

In addition to its structural complexity, this compound has shown promise in preliminary pharmacological studies. Researchers have been exploring its potential as a precursor for drugs targeting various diseases, including neurological disorders and inflammatory conditions. The cyclopropyl group, in particular, has been identified as a key structural feature that can influence both the metabolic stability and pharmacokinetic properties of derivatives.

The role of computational chemistry and molecular modeling in understanding the behavior of such complex molecules cannot be overstated. Advanced computational techniques have enabled scientists to predict the interactions between tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate and biological targets with remarkable accuracy. These insights are crucial for optimizing synthetic routes and improving drug candidates before they enter clinical trials.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate exemplify the innovative approaches being taken to address unmet medical needs. By leveraging cutting-edge synthetic methods and interdisciplinary collaboration, scientists are paving the way for next-generation medications that offer improved efficacy and safety profiles.

The development of novel synthetic pathways is another critical aspect highlighted by this compound's study. Researchers have been experimenting with various catalytic systems and reaction conditions to enhance the yield and purity of tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)butanoate. These efforts not only contribute to cost-effective production but also open up new possibilities for modifying its structure to achieve desired pharmacological effects.

The integration of green chemistry principles into the synthesis of pharmaceutical compounds is becoming increasingly important. Innovations such as solvent-free reactions and catalytic processes that minimize waste are being actively pursued. The production of tert-butyl 2-amino-3-(3-cyclopropyl-1H-1,2,4-triazol-1-ybutoate, while maintaining high efficiency and scalability, aligns with these sustainable practices.

In conclusion, Tert-butyl 2-amino-octanoate is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this will play an indispensable role in shaping the future of medicine.